2,4-Difluoro-5-(trifluoromethyl)phenacyl bromide

Specification

• Molecular Formula: C9H4BrF5O
• Molecular Weight: 303.02 g/mol
• IUPAC Name: 2-bromo-1-[2,4-difluoro-5-(trifluoromethyl)phenyl]ethanone
• Standard InChI: InChI=1S/C9H4BrF5O/c10-3-8(16)4-1-5(9(13,14)15)7(12)2-6(4)11/h1-2H,3H2
• Standard InChI Key: FUELWVCDVWMICJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1C(F)(F)F)F)F)C(=O)CBr

Introduction

Synthesis of Phenacyl Bromides

Phenacyl bromides are typically synthesized through the reaction of a phenylacetic acid derivative with a brominating agent. For fluorinated and trifluoromethylated derivatives like 2,4-Difluoro-5-(trifluoromethyl)phenacyl bromide, the synthesis might involve additional steps to introduce the fluorine and trifluoromethyl groups.

Synthesis Steps	Description
1. Preparation of Phenylacetic Acid Derivative	Starting material is prepared by introducing fluorine and trifluoromethyl groups onto the phenyl ring.
2. Bromination	The derivative is then treated with a brominating agent to form the phenacyl bromide.

Applications of Phenacyl Bromides

Phenacyl bromides are versatile intermediates in organic synthesis, used in the preparation of various compounds, including pharmaceuticals and agrochemicals. Their applications can be extended to the synthesis of fluorinated derivatives, which might exhibit improved biological activity or physical properties.

Application Area	Description
Pharmaceutical Synthesis	Used as intermediates in the synthesis of drugs with potential therapeutic benefits.
Agrochemical Synthesis	Employed in the preparation of pesticides or herbicides with enhanced efficacy.

Research Findings and Future Directions

While specific research findings on 2,4-Difluoro-5-(trifluoromethyl)phenacyl bromide are not available, studies on related fluorinated compounds suggest potential applications in drug discovery and agricultural chemistry. Future research should focus on exploring the synthesis methods, properties, and applications of this compound to fully exploit its potential.

Future Research Directions	Description
Synthesis Optimization	Developing efficient synthesis routes for 2,4-Difluoro-5-(trifluoromethyl)phenacyl bromide.
Biological Activity Screening	Investigating the biological activity of this compound and its derivatives.